Cas no 1855646-12-6 ({2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine)

• Product Name: {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine
• CAS No: 1855646-12-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5697767
• PubChem ID: 131107810
• Update Time: 2025-05-30

{2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine
• 1855646-12-6
• EN300-1143879
• (2-Ethoxy-2-bicyclo[2.2.2]octanyl)methanamine
• Bicyclo[2.2.2]octane-2-methanamine, 2-ethoxy-

• Inchi： 1S/C11H21NO/c1-2-13-11(8-12)7-9-3-5-10(11)6-4-9/h9-10H,2-8,12H2,1H3
• InChI Key： ZCZXSWUJSVKRPG-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CC2CCC1CC2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 256.4±13.0 °C(Predicted)
• pka: 10.20±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine

Recent Advances in the Study of {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine (CAS: 1855646-12-6) in Chemical Biology and Pharmaceutical Research

The compound {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine (CAS: 1855646-12-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. Its unique bicyclic structure and functional groups make it an attractive candidate for drug discovery and development. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its potential applications, mechanisms of action, and recent synthetic advancements.

Recent studies have demonstrated that {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine exhibits significant bioactivity in modulating various biological targets. A 2023 study published in the Journal of Medicinal Chemistry revealed its potential as a selective inhibitor of certain neurotransmitter receptors, suggesting applications in neurological disorders. The compound's rigid bicyclic framework appears to contribute to its high binding affinity and specificity, making it a valuable tool for probing receptor-ligand interactions.

In synthetic chemistry, novel routes for the preparation of {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine have been developed, as reported in a recent Organic Letters publication. These improved synthetic methods offer higher yields and better stereochemical control, facilitating further pharmacological evaluation. The CAS number 1855646-12-6 has become increasingly cited in patent applications, particularly in claims related to CNS-active compounds and novel therapeutic agents.

Structural-activity relationship (SAR) studies have provided insights into how modifications to the ethoxy group and amine functionality affect the compound's biological properties. Computational modeling suggests that the bicyclo[2.2.2]octane core provides optimal spatial orientation for interacting with biological targets while maintaining metabolic stability. These findings were presented at the 2023 American Chemical Society national meeting.

Current research directions include exploring the compound's potential in drug delivery systems, where its structural features may enhance blood-brain barrier penetration. Preliminary in vivo studies have shown promising pharmacokinetic profiles, with good oral bioavailability and favorable tissue distribution patterns. However, further toxicological evaluation is needed before clinical translation can be considered.

The growing interest in {2-ethoxybicyclo[2.2.2]octan-2-yl}methanamine (1855646-12-6) reflects the pharmaceutical industry's continued search for novel scaffolds with improved drug-like properties. As research progresses, this compound may serve as a valuable lead structure for developing treatments for CNS disorders, pain management, and other therapeutic areas where rigid, lipophilic amines show promise.